Cas no 2648942-01-0 (2,3,6-Trimethoxybenzene-1-sulfonyl fluoride)

• Product Name: 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride
• CAS No: 2648942-01-0
• MF: C₉H₁₁FO₅S
• MW: 250.244045495987
• CID: 5652096
• PubChem ID: 165649859
• Update Time: 2025-06-27

2,3,6-Trimethoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648942-01-0
• EN300-27754039
• 2,3,6-trimethoxybenzene-1-sulfonyl fluoride
• 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C9H11FO5S/c1-13-6-4-5-7(14-2)9(8(6)15-3)16(10,11)12/h4-5H,1-3H3
• InChI Key： PPIXMOPGXLKUPF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1OC)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 250.03112278g/mol
• Monoisotopic Mass: 250.03112278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride

Introduction to 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride (CAS No. 2648942-01-0)

2,3,6-Trimethoxybenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2648942-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, including its trifluoromethyl and methoxy substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride consists of a benzene ring substituted with three methoxy groups at the 2, 3, and 6 positions, with a sulfonyl fluoride group attached to the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various chemical transformations. The presence of the sulfonyl fluoride group enhances reactivity, making it a useful tool for introducing fluorine atoms into target molecules through nucleophilic substitution reactions.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and binding affinity in biological systems. Fluorinated sulfonyl compounds, such as 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride, have been extensively studied for their potential applications in drug discovery. The ability to introduce fluorine atoms at specific positions in a molecule can significantly alter its pharmacokinetic properties, leading to improved efficacy and reduced toxicity.

One of the most compelling aspects of 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride is its role as a key intermediate in the synthesis of pharmaceutical agents. Researchers have leveraged its reactivity to develop novel sulfonamides and other heterocyclic compounds that exhibit promising biological activity. For instance, sulfonyl fluorides have been employed in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory disease treatment.

Recent advancements in synthetic methodologies have further highlighted the utility of 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization of this compound, allowing for the rapid construction of complex molecular architectures. These techniques have opened new avenues for drug discovery and material science applications.

The pharmaceutical industry has been particularly interested in fluorinated sulfonyl derivatives due to their potential as pharmacophores. For example, studies have demonstrated that compounds incorporating sulfonyl fluoride groups exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This has spurred further research into optimizing synthetic routes to 2,3,6-Trimethoxybenzene-1-sulfonyl fluoride and its derivatives.

Moreover, the agrochemical sector has also explored the use of sulfonyl fluorides as active ingredients in pesticides and herbicides. The stability and reactivity of these compounds make them ideal for developing next-generation crop protection agents that are both effective and environmentally sustainable.

In conclusion,2,3,6-Trimethoxybenzene-1-sulfonyl fluoride (CAS No. 2648942-01-0) represents a fascinating compound with broad applications across multiple industries. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and pharmaceutical researchers. As our understanding of fluorinated compounds continues to evolve,this compound will undoubtedly play a pivotal role in future advancements.